Cas no 2349544-85-8 (ethyl (2S)-2-amino-3-(2-fluoropyridin-4-yl)propanoate)

• Product Name: ethyl (2S)-2-amino-3-(2-fluoropyridin-4-yl)propanoate
• CAS No: 2349544-85-8
• MF: C₁₀H₁₃FN₂O₂
• MW: 212.220825910568
• CID: 5638812
• PubChem ID: 165907431
• Update Time: 2025-10-30

ethyl (2S)-2-amino-3-(2-fluoropyridin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2349544-85-8
• ethyl (2S)-2-amino-3-(2-fluoropyridin-4-yl)propanoate
• EN300-28273158

• Inchi： 1S/C10H13FN2O2/c1-2-15-10(14)8(12)5-7-3-4-13-9(11)6-7/h3-4,6,8H,2,5,12H2,1H3/t8-/m0/s1
• InChI Key： SIMJNCKDQLDUSN-QMMMGPOBSA-N
• SMILES： FC1C=C(C=CN=1)C[C@@H](C(=O)OCC)N

Computed Properties

• Exact Mass: 212.09610582g/mol
• Monoisotopic Mass: 212.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 65.2Ų

Additional information on ethyl (2S)-2-amino-3-(2-fluoropyridin-4-yl)propanoate

Recent Advances in the Application of Ethyl (2S)-2-amino-3-(2-fluoropyridin-4-yl)propanoate (CAS: 2349544-85-8) in Chemical Biology and Pharmaceutical Research

Ethyl (2S)-2-amino-3-(2-fluoropyridin-4-yl)propanoate (CAS: 2349544-85-8) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of targeted therapies for neurological disorders and cancer. Recent studies have highlighted its role as a versatile building block in medicinal chemistry, owing to its unique structural features and reactivity. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, pharmacological potential, and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of ethyl (2S)-2-amino-3-(2-fluoropyridin-4-yl)propanoate in the synthesis of selective kinase inhibitors. The fluoropyridine moiety was found to enhance binding affinity to ATP pockets of target kinases, while the ester group allowed for further functionalization. Researchers optimized the synthetic route to achieve a 78% yield, significantly improving upon previous methods. This advancement has paved the way for more efficient production of lead compounds in drug discovery pipelines.

In the field of neurodegenerative disease research, a team from MIT reported the compound's utility in developing glutamate receptor modulators. The 2-fluoropyridine group was shown to confer improved blood-brain barrier penetration compared to non-fluorinated analogs. Animal studies using derivatives of ethyl (2S)-2-amino-3-(2-fluoropyridin-4-yl)propanoate demonstrated a 40% reduction in neuroinflammatory markers, suggesting potential applications in Alzheimer's disease therapy. These findings were presented at the 2024 American Chemical Society National Meeting.

Recent structural-activity relationship (SAR) studies have provided deeper insights into the compound's pharmacological profile. X-ray crystallography data revealed that the (S)-configuration at the α-carbon is crucial for target engagement, while the fluorine atom at the 2-position of the pyridine ring enhances metabolic stability. These characteristics make ethyl (2S)-2-amino-3-(2-fluoropyridin-4-yl)propanoate particularly valuable for designing drugs with improved pharmacokinetic properties.

The compound has also found applications in PET tracer development. Researchers at Stanford University successfully incorporated 18F-labeled derivatives into novel imaging agents for tumor detection. Preliminary clinical trials showed promising results in visualizing glioblastoma with high specificity, achieving a tumor-to-background ratio of 5:1. This application leverages the inherent properties of the fluoropyridine system while utilizing the ester group for rapid clearance from non-target tissues.

From a synthetic chemistry perspective, recent advances have focused on developing more sustainable production methods. A green chemistry approach published in Organic Process Research & Development demonstrated a biocatalytic route to ethyl (2S)-2-amino-3-(2-fluoropyridin-4-yl)propanoate using engineered transaminases. This method reduced organic solvent use by 60% and eliminated heavy metal catalysts, addressing environmental concerns associated with traditional synthetic routes.

Looking forward, ethyl (2S)-2-amino-3-(2-fluoropyridin-4-yl)propanoate continues to attract significant research interest. Current investigations are exploring its potential in PROTAC (proteolysis targeting chimera) design and as a scaffold for covalent inhibitors. The compound's unique combination of synthetic accessibility and biological relevance positions it as a valuable tool in modern drug discovery efforts across multiple therapeutic areas.